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Introduction

Urea phosphate (UP) is a crystalline fertilizer produced by reacting urea with phosphoric acid,
resulting in a product with the typical NPK (Nitrogen-Phosphorus-Potassium) formula of 17-44-
0.[1] It is highly soluble in water, making it suitable for both fertigation and foliar application.[1]
Foliar feeding is a method of applying liquid fertilizer directly to the leaves of plants.[2] This
technique allows for rapid nutrient absorption and can be particularly effective in correcting
nutrient deficiencies quickly or supplementing soil fertilization during critical growth stages
when nutrient demand is high.[2][3]

Urea phosphate provides both nitrogen and phosphorus, two essential macronutrients for
plant growth. Nitrogen is a crucial component of chlorophyll and is vital for photosynthesis,
while phosphorus plays a key role in root development, flowering, and fruit production.[3] The
foliar application of urea phosphate can bypass soil-related issues that may limit nutrient
uptake, such as unfavorable pH or fixation of phosphorus in the soil.[4]

These application notes provide a comprehensive overview of the foliar application of urea
phosphate on various crops, including detailed experimental protocols for research purposes,
quantitative data on application rates and their effects, and diagrams of experimental workflows
and relevant signaling pathways.
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Data Presentation: Application Rates and Crop
Responses

The following tables summarize quantitative data from various studies on the foliar application

of urea and urea phosphate on different crops.

Table 1: Foliar Application of Urea/Urea Phosphate on Wheat

© 2025 BenchChem. All rights reserved. 2/16 Tech Support


https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

. Concentration/  Application Lo
Crop Fertilizer oo Key Findings
Rate Timing

Increased grain
yield by 32%.

Tillering, stem Higher
Wheat Urea 4% solution elongation, and concentrations
boot stage led to a decline
in yield, likely

due to toxicity.

Effective in
improving
Wheat Urea 6% solution Heading stage guantitative and

qualitative traits.

[5]

1% urea spray
along with a
basal nitrogen
application
enhanced yield
and yield

o o components. 2%
Tillering, jointing,

1% and 2% ) urea spray
Wheat Urea ) and booting )
solutions resulted in the
stages .
maximum
number of

effective tillers,
spikelets per
spike, grains per

spike, and grain

yield.[6]
Wheat Urea 2.5% solution (10  Tillering and Increased plant
kg N/fad) + 60 kg  booting stage height, number
N/fad soil of tillers, dry
application weight, and

yields compared
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to the
recommended
soil application
alone.[7]

Table 2: Foliar Application of Urea/Urea Phosphate on Cotton

© 2025 BenchChem. All rights reserved. 4/16 Tech Support


https://www.researchgate.net/publication/23180669_Signaling_Components_Involved_in_Plant_Responses_to_Phosphate_Starvation
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Concentration/  Application

Crop Fertilizer oo Key Findings
Rate Timing
Recommended
4.5 Ibs of ]
] ) Peak bloom (first ~ for
nitrogen/acre in _
Cotton Urea 4 weeks of supplementing a

at least 5 gallons ] -
bloom) soil fertilizer
of water
program.[8]

Appeared to be
an efficient

technique for
Weekly from )
) ) foliar urea
Cotton Urea 3% solution squaring to o
) fertilization,
bolling stage o
resulting in better

yield than

control.[4]

Recommended
along with sprays

Diammonium of MgS04 and

) Boll development ]
Cotton Phosphate 2% solution . ZnS04 at earlier
stage

(DAP) J stages to

increase seed

cotton yield.

Provides
approximately
10 Ibs of feed the
Cotton Urea grade urea (46% - recommended
N) per acre 4.5 Ibs of
nitrogen per

acre.[8]

Table 3: Foliar Application of Urea/Urea Phosphate on Rice
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. Concentration/  Application Lo
Crop Fertilizer oo Key Findings
Rate Timing

2% urea
phosphate spray
as a supplement
) 1% and 2% Panicle initiation to recommended
Rice Urea Phosphate ) -
solutions and 10 days later fertilizer doses
holds promise for
enhancing rice

productivity.[9]

Highest grain
and straw yield,
as well as
nutrient uptake
(N, P, K), were
Rice Urea Phosphate 2%- solution ] observed with
(twice) 100%
recommended
dose of fertilizer
+ twice foliar
spray of 2% UP.

[10]

Table 4: Foliar Application of Urea/Urea Phosphate on Fruit Trees
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. Concentration/  Application Lo
Crop Fertilizer oo Key Findings
Rate Timing

Found to be best

Apple (cv. Red 10% leaf fall for increasing
o Urea 2% and 5% )
Delicious) (post-harvest) fruit set and
yield.[11]

_ _ Associated with
50 Ibs per acre in  Winter pre-bloom )
increased fruit

Citrus Low-biuret Urea 200 gallons of (Dec 15 - Feb )
yield and total
water 15) )
soluble solids.[6]
January 1 Effective window
Citrus Low-biuret Urea 25 Ib N/acre through February  to increase
15 flowering.[12]

Experimental Protocols

This section provides a detailed methodology for conducting a field experiment to evaluate the
efficacy of foliar-applied urea phosphate on wheat. This protocol can be adapted for other

crops with appropriate modifications.

Protocol 1: Field Efficacy Trial of Foliar Urea Phosphate
on Wheat

Objective: To determine the effect of different concentrations and application timings of foliar
urea phosphate on the growth, yield, and nutrient uptake of wheat.

3.1.1. Experimental Design
» Design: Randomized Complete Block Design (RCBD) with a split-plot arrangement.[13][14]
e Main Plots: Application Timing (e.g., Tillering, Booting, Anthesis).

e Sub-Plots: Foliar Urea Phosphate Concentration (e.g., 0% (control), 0.5%, 1.0%, 1.5%,
2.0% wiv).
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Replicates: 4 blocks.

Plot Size: 5m x 3m (This can be adjusted based on available land and machinery).[14]

3.1.2. Materials and Equipment

Wheat seed (certified variety suitable for the region)

Urea Phosphate (17-44-0)

Water source (clean, non-saline)

Knapsack sprayer or a tractor-mounted boom sprayer with fine-mist nozzles

Measuring cylinders and weighing balance

pH meter

Surfactant/wetting agent (non-ionic)

Personal Protective Equipment (PPE): gloves, goggles, lab coat

Plant sample bags (paper)

Drying oven

Grinder/mill for plant samples

Equipment for nitrogen and phosphorus analysis (e.g., Kjeldahl apparatus,
spectrophotometer)

3.1.3. Procedure

Step 1: Field Preparation and Sowing

» Prepare the experimental field with uniform tillage operations.

o Apply a basal dose of fertilizers (excluding N and P to be applied foliarly as per treatment)
based on soil test recommendations.
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» Divide the field into plots and blocks according to the experimental design.[13]

e Sow wheat at the recommended seed rate and spacing.

Step 2: Preparation of Foliar Solutions

o Calculate the required amount of urea phosphate for each concentration. For a 1% (w/v)
solution, dissolve 10g of urea phosphate in water to make a final volume of 1 liter.[6]

o On the day of spraying, weigh the calculated amount of urea phosphate and dissolve it in a
small amount of water in a bucket.

o Once fully dissolved, transfer the solution to the sprayer tank and add water to the final
required volume.[15]

e Add a non-ionic surfactant at the manufacturer's recommended rate to improve leaf
coverage.

o Measure the pH of the spray solution and adjust to a range of 5.5-6.5 if necessary.[6]

o For the control treatment, spray with water and the surfactant only.

Step 3: Sprayer Calibration

» Before application, calibrate the sprayer to ensure a uniform application rate.[16]

« Fill the sprayer with a known volume of water.

« Spray a pre-measured area at a constant speed and pressure.

o Measure the volume of water sprayed.

o Calculate the spray volume per hectare (L/ha). Adjust speed, pressure, or nozzle size to
achieve the desired spray volume.

Step 4: Foliar Application

o Apply the foliar treatments at the specified growth stages (e.g., tillering, booting, anthesis).
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e Spray in the early morning or late evening to maximize absorption and minimize evaporation.
e Ensure complete and uniform coverage of the plant foliage until the point of runoff.[6]

o Use shields between plots to prevent spray drift.

Step 5: Data Collection

o Growth Parameters: At different growth stages, record plant height, number of tillers per
plant, and leaf area index from a pre-determined number of plants per plot.

 Yield and Yield Components: At maturity, harvest the central rows of each plot to avoid edge
effects. Record the grain yield, straw yield, number of spikes per square meter, number of
grains per spike, and 1000-grain weight.

e Nutrient Analysis:
o Collect leaf samples from each plot before and after foliar application (e.g., 48 hours after).
o Wash the leaf samples with deionized water to remove any surface residues.
o Dry the samples in an oven at 65-70°C until a constant weight is achieved.
o Grind the dried samples to a fine powder.

o Analyze the samples for nitrogen and phosphorus content using standard laboratory
procedures (e.g., Kjeldahl method for N, colorimetric method for P).[17]

3.1.4. Statistical Analysis

e Analyze the collected data using Analysis of Variance (ANOVA) appropriate for a split-plot
design.[18]

e Use a suitable post-hoc test (e.g., Tukey's HSD) to compare treatment means at a
significance level of p < 0.05.
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Protocol 2: Preparation of Urea Phosphate Foliar
Solution

Objective: To prepare a 1% (w/v) urea phosphate foliar spray solution.
Materials:

e Urea Phosphate (17-44-0)

« Distilled or clean water

e Weighing balance

o Volumetric flask or measuring cylinder

o Beaker

e Magnetic stirrer and stir bar (optional)

» Non-ionic surfactant

Procedure:

» Calculate the amount of Urea Phosphate needed: For a 1-liter solution, you will need 10
grams of urea phosphate (1% w/v = 1g/100ml).

o Dissolve the Urea Phosphate:

o

Weigh out 10 grams of urea phosphate using a weighing balance.

o

Add approximately 800 ml of water to a 1-liter beaker.

[¢]

Place the beaker on a magnetic stirrer and add the stir bar.

o

Slowly add the weighed urea phosphate to the water while stirring.

o

Continue stirring until the urea phosphate is completely dissolved.[15]

¢ Adjust the final volume:
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o Once dissolved, carefully transfer the solution to a 1-liter volumetric flask or measuring
cylinder.

o Add water to bring the final volume to exactly 1 liter.

e Add surfactant:
o Add the recommended amount of a non-ionic surfactant to the solution and mix gently.
o Use immediately: It is best to use the prepared foliar solution on the same day.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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